Cas no 1822417-25-3 (Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate)

• Product Name: Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate
• CAS No: 1822417-25-3
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 6388531
• PubChem ID: 130059090
• Update Time: 2025-06-28

Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1822417-25-3
• methyl 2-amino-2-(6-chloropyridin-3-yl)acetate
• EN300-1983492
• Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate

• Inchi： 1S/C8H9ClN2O2/c1-13-8(12)7(10)5-2-3-6(9)11-4-5/h2-4,7H,10H2,1H3
• InChI Key： BLFFODYAKVCAJR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C(=O)OC)N

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate

Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate (CAS No. 1822417-25-3): A Key Intermediate in Modern Pharmaceutical Research

Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate, identified by its CAS number 1822417-25-3, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. The structural motif, featuring a pyridine ring substituted with chlorine and linked to an acetate moiety, makes it a valuable building block for drug discovery programs.

The compound's unique chemical properties stem from its dual functionality: the amino group and the ester group provide reactive sites for further chemical modifications, enabling the construction of more complex structures. In recent years, there has been a surge in research focused on developing novel therapeutic agents, and intermediates like Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate play a pivotal role in this endeavor.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By leveraging the structural features of Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate, researchers have been able to develop potent inhibitors that target specific kinases. For instance, derivatives of this compound have been explored as inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune diseases.

Recent studies have also highlighted the potential of Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate in the development of antiviral agents. The pyridine core is a common scaffold in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have synthesized various analogs of this compound and evaluated their antiviral activity against different viruses. Some derivatives have shown promising results in inhibiting viral replication, making them candidates for further development into therapeutic agents.

The compound's significance extends beyond its applications in drug discovery. It has also been utilized in materials science, particularly in the development of organic electronic materials. The electron-withdrawing nature of the chloropyridine ring and the presence of both amino and ester groups make it a suitable candidate for designing molecules with specific electronic properties. These properties are crucial for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

In terms of synthetic methodologies, Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate can be synthesized through various routes. One common approach involves the condensation of ethyl acetoacetate with 6-chloro-pyridine-3-carbaldehyde, followed by reduction to introduce the amino group. This method leverages readily available starting materials and standard reaction conditions, making it accessible for large-scale production.

The purity and quality of Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate are critical for its applications in pharmaceutical research. High-purity compounds ensure reliable results in synthetic transformations and biological assays. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to confirm the identity and purity of the compound.

The growing interest in Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate has led to an increase in its commercial availability. Several chemical suppliers now offer this compound under various grades, catering to both academic and industrial research needs. This accessibility has fostered further innovation and exploration of its potential applications.

Looking ahead, the future prospects for Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate are promising. As our understanding of biological pathways continues to expand, so does the demand for sophisticated intermediates like this one. Advances in computational chemistry and high-throughput screening technologies are likely to accelerate the discovery of new applications for this compound.

In conclusion, Methyl 2-amino-2-(6-chloropyridin-3-yl)acetate (CAS No. 1822417-25-3) is a versatile intermediate with significant implications in pharmaceutical research, materials science, and beyond. Its unique structural features make it a valuable tool for synthesizing bioactive molecules, including kinase inhibitors and antiviral agents. As research continues to evolve, this compound is poised to play an even greater role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.